NSC73306

• CAS: 874650-89-2
• Molecular Formula: C16H12Cl2N4O2S
• Molecular Weight: 395.3 g/mol
• InChI: InChI=1S/C16H12Cl2N4O2S/c1-24-10-4-2-9(3-5-10)19-16(25)22-21-14-11-6-8(17)7-12(18)13(11)20-15(14)23/h2-7,20,23H,1H3,(H,19,25)
• InChIKey: OJWGVIBWNCMAEK-UHFFFAOYSA-N

NSC73306 Procurement Guide: Dual-Mode MDR Thiosemicarbazone

NSC73306, also known as 1-isatin-4-(4'-methoxyphenyl)-3-thiosemicarbazone, is a thiosemicarbazone derivative that exploits, rather than inhibits, the multidrug resistance transporter P-glycoprotein (P-gp, MDR1, ABCB1) to induce selective cytotoxicity in P-gp–overexpressing cancer cells [1]. Unlike conventional P-gp inhibitors that aim to restore chemosensitivity, NSC73306 kills multidrug-resistant (MDR) cells in direct proportion to P-gp expression levels, a phenomenon termed collateral sensitivity [2]. The compound also demonstrates a dual mode of action: it serves as a potent substrate and modulator of the ABCG2 (BCRP) transporter, reversing resistance to mitoxantrone and topotecan in ABCG2-expressing cells [3].

✓ MDR1 collateral‑sensitivity research tool

✓ ABCG2 transporter modulation studies

✓ CTR1 cellular uptake pathway probe

• [1] Ludwig JA, Szakács G, Martin SE, Chu BF, Cardarelli C, Sauna ZE, Caplen NJ, Fales HM, Ambudkar SV, Weinstein JN, Gottesman MM. Selective toxicity of NSC73306 in MDR1-positive cells as a new strategy to circumvent multidrug resistance in cancer. Cancer Res. 2006;66(9):4808-4815. View Source
• [2] Hall MD, Brimacombe KR, Varonka MS, Pluchino KM, Monda JK, Li J, Walsh MJ, Boxer MB, Warren TH, Fales HM, Gottesman MM. Synthesis and structure-activity evaluation of isatin-β-thiosemicarbazones with improved selective activity toward multidrug-resistant cells expressing P-glycoprotein. J Med Chem. 2011;54(16):5878-5889. View Source
• [3] Wu CP, Shukla S, Calcagno AM, Hall MD, Gottesman MM, Ambudkar SV. Evidence for dual mode of action of a thiosemicarbazone, NSC73306: a potent substrate of the multidrug resistance-linked ABCG2 transporter. Mol Cancer Ther. 2007;6(12 Pt 1):3287-3296. View Source

NSC73306 Uniqueness: MDR-Selective Thiosemicarbazone

Thiosemicarbazones are a structurally diverse class with markedly divergent mechanisms of action. While some, like Triapine (3-AP), inhibit ribonucleotide reductase and show no P-gp selectivity, and others, such as Dp44mT, overcome MDR through lysosomal P-gp hijacking, NSC73306 operates via a distinct collateral sensitivity mechanism that requires functional P-gp expression [1]. The compound's MDR1-selective cytotoxicity is abrogated by P-gp inhibitors (PSC833, XR9576) or siRNA knockdown of MDR1, confirming that simple substitution with another thiosemicarbazone cannot replicate this P-gp–dependent activity [2]. Furthermore, NSC73306 exhibits a unique dual transporter profile: it selectively kills P-gp–overexpressing cells while simultaneously modulating ABCG2 to reverse resistance to mitoxantrone and topotecan, a combination not observed with related isatin-β-thiosemicarbazones [3].

Thiosemicarbazone class

Triapine and Dp44mT lack P‑gp‑dependent cytotoxicity; may not replicate MDR1‑selective endpoint context.

Functional P‑gp requirement

P‑gp inhibitors (PSC833, XR9576) abrogate NSC73306 activity, confirming a functional P‑gp dependency absent in generic thiosemicarbazones.

Dual transporter activity

Dual P‑gp cytotoxicity and ABCG2 resensitization is unique to NSC73306; replacement may lose transporter‑specific modulation.

• [1] Hall MD, Brimacombe KR, Varonka MS, Pluchino KM, Monda JK, Li J, Walsh MJ, Boxer MB, Warren TH, Fales HM, Gottesman MM. Synthesis and structure-activity evaluation of isatin-β-thiosemicarbazones with improved selective activity toward multidrug-resistant cells expressing P-glycoprotein. J Med Chem. 2011;54(16):5878-5889. View Source
• [2] Ludwig JA, Szakács G, Martin SE, Chu BF, Cardarelli C, Sauna ZE, Caplen NJ, Fales HM, Ambudkar SV, Weinstein JN, Gottesman MM. Selective toxicity of NSC73306 in MDR1-positive cells as a new strategy to circumvent multidrug resistance in cancer. Cancer Res. 2006;66(9):4808-4815. View Source
• [3] Wu CP, Shukla S, Calcagno AM, Hall MD, Gottesman MM, Ambudkar SV. Evidence for dual mode of action of a thiosemicarbazone, NSC73306: a potent substrate of the multidrug resistance-linked ABCG2 transporter. Mol Cancer Ther. 2007;6(12 Pt 1):3287-3296. View Source

NSC73306 Quantitative Differentiation Evidence

MDR1-Selective Cytotoxicity

NSC73306 exhibits a 2.0- to 7.3-fold increase in cytotoxicity against P-gp–overexpressing KB gradient cell lines compared to the P-gp–negative parental KB-3-1 cells, with the magnitude of sensitization directly proportional to P-gp expression levels [1]. This collateral sensitivity is strictly P-gp–dependent: co-treatment with the P-gp inhibitor PSC833 (1 μM) completely abolishes the selective toxicity, and siRNA knockdown of MDR1 reduces sensitivity by approximately 2.5-fold [1]. In contrast, classic P-gp inhibitors like verapamil and cyclosporin A do not induce selective cytotoxicity in MDR cells; they merely block efflux to restore chemosensitivity to co-administered agents.

MDR1 Collateral Sensitivity

Head‑to‑head

7.3‑fold greater toxicity in KB‑V1 vs KB‑3‑1; reversed by PSC833/XR9576

Supports P‑gp‑dependent collateral‑sensitivity model

Endpoint context; P‑gp inhibitor abrogation confirms dependence

Evidence Dimension	Fold increase in cytotoxicity in P-gp–expressing cells relative to parental P-gp–negative cells
Target Compound Data	2.0- to 7.3-fold (KB gradient cell lines: KB-3-1 parental vs. KB-8-5, KB-8-5-11, KB-C1, KB-V1)
Comparator Or Baseline	PSC833 (P-gp inhibitor) co-treatment: abrogates NSC73306 sensitivity; MDR1 siRNA: reduces sensitivity ~2.5-fold
Quantified Difference	Up to 7.3-fold selective cytotoxicity in MDR cells vs. parental; sensitivity lost upon P-gp inhibition or knockdown
Conditions	MTT cytotoxicity assay; human epidermoid carcinoma KB cell lines with graded P-gp expression; 72 h exposure

Why This Matters

This quantifies the collateral sensitivity mechanism unique to NSC73306, enabling rational selection for studies targeting P-gp–overexpressing MDR cancers rather than using non-selective thiosemicarbazones.

• [1] Ludwig JA, Szakács G, Martin SE, Chu BF, Cardarelli C, Sauna ZE, Caplen NJ, Fales HM, Ambudkar SV, Weinstein JN, Gottesman MM. Selective toxicity of NSC73306 in MDR1-positive cells as a new strategy to circumvent multidrug resistance in cancer. Cancer Res. 2006;66(9):4808-4815. View Source

ABCG2 Transporter Modulation

While NSC73306 does not exhibit increased toxicity in cells overexpressing ABCG2, it acts as a potent modulator of this transporter, reversing resistance to mitoxantrone and topotecan at concentrations of 0.5–1.0 μM in ABCG2-expressing HEK293 cells [1]. Biochemical assays confirm direct interaction with ABCG2: NSC73306 stimulates ATPase activity with an EC50 of 140–150 nM and inhibits [125I]-Iodoarylazidoprazosin photolabeling of the substrate-binding site with an IC50 of 250–400 nM [1]. In contrast, NSC73306 shows no modulatory activity against MRP1, MRP4, or MRP5, demonstrating a transporter selectivity profile that distinguishes it from broad-spectrum ABC transporter inhibitors.

ABCG2 Transporter Modulation

Head‑to‑head

Kₐ₀ 140–150 nM ATPase; IAAP IC₅₀ 319 nM; 6‑fold mitoxantrone reversal

Supports ABCG2 resensitization in MDR models

Reported 20‑fold more potent than FTC in IAAP assay context

Evidence Dimension	Concentration required for functional modulation of ABCG2 transporter
Target Compound Data	0.5–1.0 μM reverses mitoxantrone and topotecan resistance; EC50 = 140–150 nM for ATPase stimulation; IC50 = 250–400 nM for photolabeling inhibition
Comparator Or Baseline	MRP1, MRP4, MRP5: no modulatory effect at equivalent concentrations
Quantified Difference	Selective ABCG2 modulation with nanomolar potency; no activity against MRP family transporters
Conditions	HEK293 cells stably expressing ABCG2; mitoxantrone (0.5 μM) and topotecan (0.1 μM) cytotoxicity reversal; ATPase assay with purified membranes

Why This Matters

NSC73306 offers a dual-action profile (P-gp–expressing cell killing plus ABCG2-mediated chemosensitization) that is not shared by other thiosemicarbazones like Triapine or Dp44mT, making it uniquely suitable for MDR models involving both P-gp and ABCG2.

• [1] Wu CP, Shukla S, Calcagno AM, Hall MD, Gottesman MM, Ambudkar SV. Evidence for dual mode of action of a thiosemicarbazone, NSC73306: a potent substrate of the multidrug resistance-linked ABCG2 transporter. Mol Cancer Ther. 2007;6(12 Pt 1):3287-3296. View Source

CTR1-Mediated Cellular Uptake

NSC73306 (compound 1) serves as the lead compound for a series of isatin-β-thiosemicarbazones (IBTs) with quantified MDR1-selectivity, defined as the ratio of IC50 against parental KB-3-1 cells divided by IC50 against P-gp–expressing KB-V1 cells [1]. NSC73306 demonstrates a selectivity ratio of 4.3-fold, which is the baseline against which all analog improvements are measured [1]. Subsequent analogs show enhanced selectivity: compound 22 (1-isatin-4-(4'-nitrophenyl)-3-thiosemicarbazone) achieves 8.3-fold selectivity, and compound 32 (1-isatin-4-(4'-tert-butylphenyl)-3-thiosemicarbazone) reaches 14.8-fold selectivity [1]. This positions NSC73306 as the validated reference standard for any SAR campaign aiming to develop next-generation MDR1-selective agents.

CTR1‑Mediated Uptake

Head‑to‑head

Cisplatin IC₅₀ 77 µM; CTR1 overexpression increases accumulation

Supports CTR1‑dependent influx pathway study

5.4‑fold selectivity in P‑gp cells; cisplatin competitive inhibition

Evidence Dimension	MDR1-selectivity ratio (IC50 parental / IC50 P-gp–expressing)
Target Compound Data	4.3-fold (NSC73306; compound 1)
Comparator Or Baseline	Compound 22: 8.3-fold; Compound 32: 14.8-fold; Triapine: ~1.0-fold (non-selective)
Quantified Difference	NSC73306 = 4.3× baseline; analogs achieve up to 14.8× improvement; Triapine shows no P-gp selectivity
Conditions	KB-3-1 (parental) vs. KB-V1 (P-gp–overexpressing) cells; MTT assay; 72 h exposure

Why This Matters

NSC73306 is the foundational benchmark for quantifying MDR1-selective activity in IBT analog development; procurement of the parent compound is essential for establishing proper controls in SAR studies.

• [1] Hall MD, Brimacombe KR, Varonka MS, Pluchino KM, Monda JK, Li J, Walsh MJ, Boxer MB, Warren TH, Fales HM, Gottesman MM. Synthesis and structure-activity evaluation of isatin-β-thiosemicarbazones with improved selective activity toward multidrug-resistant cells expressing P-glycoprotein. J Med Chem. 2011;54(16):5878-5889. View Source

SAR-Based Structural Differentiation

The cellular accumulation of [3H]NSC73306 is inhibited by cisplatin (IC50 = 77 μM), cyclosporin A (IC50 = 500 μM), and verapamil (IC50 = 700 μM), with cisplatin showing the most potent inhibition [1]. Transient overexpression of the copper transporter CTR1 (SLC31A1) increases [3H]NSC73306 accumulation, while CTR1 knockdown reduces it, identifying CTR1 as a key uptake route for NSC73306 [1]. This contrasts with Dp44mT, which relies on lysosomal P-gp hijacking for its MDR-overcoming activity, and Triapine, which is primarily a ribonucleotide reductase inhibitor without established CTR1-mediated uptake.

QSAR Pharmacophore

Reported

Cross‑validated q² = 0.85; N4 hydrophobic + isatin core required

Supports structural benchmarking for MDR1 selectivity

Model built on 37 analogues; reported predictive power

Evidence Dimension	Inhibition of [3H]NSC73306 cellular accumulation
Target Compound Data	Cisplatin IC50 = 77 μM; Cyclosporin A IC50 = 500 μM; Verapamil IC50 = 700 μM
Comparator Or Baseline	CTR1 overexpression: increased [3H]NSC73306 accumulation; CTR1 knockdown: decreased accumulation
Quantified Difference	Cisplatin inhibits accumulation with 77 μM IC50, ~6.5-fold more potent than cyclosporin A and ~9.1-fold more potent than verapamil
Conditions	LLC-PK1 cells overexpressing P-gp; [3H]NSC73306 accumulation assay; 37°C incubation

Why This Matters

The CTR1-dependent uptake mechanism distinguishes NSC73306 from other thiosemicarbazones and suggests potential for combination studies with platinum agents or in CTR1-overexpressing cisplatin-resistant models.

• [1] Wu CP, Shukla S, Calcagno AM, Hall MD, Gottesman MM, Ambudkar SV. Uptake of compounds that selectively kill multidrug-resistant cells: the copper transporter SLC31A1 (CTR1) increases cellular accumulation of the thiosemicarbazone NSC73306. Mol Pharm. 2014;11(8):2699-2707. View Source

Absence of Direct P-gp Binding

Cells selected for resistance to NSC73306 (HCT15-2A-R) exhibit a 7- to 10-fold increase in resistance to NSC73306 compared to parental HCT15-2A cells, but this resistance is accompanied by loss of P-gp expression and consequent loss of the MDR phenotype, rendering the cells re-sensitized to P-gp substrates like doxorubicin [1]. This unique resistance evolution profile—whereby escape from NSC73306 toxicity forces downregulation of the very transporter that confers multidrug resistance—contrasts sharply with conventional chemotherapeutics, where acquired resistance typically involves upregulation of efflux transporters.

No Direct P‑gp Binding

Head‑to‑head

No stimulation of P‑gp ATPase; no Calcein‑AM efflux inhibition

Supports collateral‑sensitivity mechanism, not P‑gp inhibition

Qualitative absence vs. potent modulation by classical inhibitors

Evidence Dimension	Fold resistance to NSC73306 in selected resistant subline
Target Compound Data	7- to 10-fold more resistant in HCT15-2A-R vs. parental HCT15-2A
Comparator Or Baseline	Parental HCT15-2A cells: 4-fold more sensitive to NSC73306 with PSC833 co-treatment
Quantified Difference	Resistant cells lose P-gp expression and MDR phenotype; become resensitized to doxorubicin
Conditions	HCT15 colon cancer cells; chronic NSC73306 exposure selection; MTT cytotoxicity assay

Why This Matters

The resistance evolution profile of NSC73306—forcing loss of P-gp expression—creates a unique experimental tool for studying collateral sensitivity and for combination strategies that exploit this evolutionary trade-off.

• [1] Ludwig JA, Szakács G, Martin SE, Chu BF, Cardarelli C, Sauna ZE, Caplen NJ, Fales HM, Ambudkar SV, Weinstein JN, Gottesman MM. Selective toxicity of NSC73306 in MDR1-positive cells as a new strategy to circumvent multidrug resistance in cancer. Cancer Res. 2006;66(9):4808-4815. View Source

NSC73306 Application Scenarios

P-gp-Overexpressing Cell Line Validation

NSC73306 is optimally deployed as a tool compound to induce selective cytotoxicity in P-gp–overexpressing cancer cell lines, with a quantified 2.0- to 7.3-fold sensitivity window relative to parental cells [1]. This application is particularly suited for KB, KB-V1, NCI/ADR-RES, and HCT15 models where P-gp expression levels correlate directly with NSC73306 sensitivity. The compound serves as a positive control for collateral sensitivity assays and as a benchmark for evaluating novel MDR1-selective agents.

ABCG2 Chemosensitization Screening

In experimental systems where both P-gp and ABCG2 are co-expressed or in ABCG2-overexpressing models (e.g., HEK293-ABCG2, MCF-7/AdVp3000), NSC73306 provides a unique dual-action profile: it eliminates P-gp–expressing subpopulations while simultaneously reversing ABCG2-mediated resistance to mitoxantrone and topotecan at concentrations of 0.5–1.0 μM [1]. This enables combination studies with ABCG2 substrates that would otherwise be ineffective in MDR contexts.

CTR1 Transporter Activity Assays

NSC73306 (compound 1) is the validated reference standard for structure-activity relationship studies of MDR1-selective isatin-β-thiosemicarbazones, with a defined baseline selectivity ratio of 4.3-fold (KB-3-1 / KB-V1) [1]. Procurement of authentic NSC73306 is essential for establishing proper positive controls, verifying assay reproducibility, and benchmarking the selectivity improvements of novel analogs such as compounds 22 (8.3-fold) and 32 (14.8-fold).

SAR Benchmarking for MDR1-Selective Analogs

NSC73306 accumulation is dependent on the copper transporter CTR1 (SLC31A1) and is inhibited by cisplatin with an IC50 of 77 μM [1]. This property makes NSC73306 a valuable probe for studying CTR1 function and regulation in cisplatin-resistant cell lines (e.g., KB-CP20, BEL7404-CP20), where CTR1 is paradoxically overexpressed. The compound can be used to assess CTR1 transport activity independent of platinum drug uptake.

Application

Selection Property

Validation Focus

P‑gp‑overexpressing cell line validation

MDR1‑dependent collateral sensitivity profile

IC₅₀ differential and inhibitor reversibility

ABCG2 chemosensitization screening

ABCG2‑mediated efflux reversal potency

Restoration of substrate sensitivity in ABCG2‑overexpressing models

CTR1 transporter activity assays

CTR1‑dependent cellular accumulation

Competitive inhibition with cisplatin or cyclosporin A

SAR benchmarking for MDR1‑selective analogs

Pharmacophore‑characterized reference standard

QSAR model alignment and MDR1‑selectivity comparison

• [1] Ludwig JA, Szakács G, Martin SE, Chu BF, Cardarelli C, Sauna ZE, Caplen NJ, Fales HM, Ambudkar SV, Weinstein JN, Gottesman MM. Selective toxicity of NSC73306 in MDR1-positive cells as a new strategy to circumvent multidrug resistance in cancer. Cancer Res. 2006;66(9):4808-4815. View Source